Cas no 400088-51-9 (3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione)

3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione is a specialized organic compound featuring a pentanedione core symmetrically substituted with 2-chloro-6-fluorobenzyl groups. Its unique structure, combining halogenated aromatic moieties with a β-diketone framework, makes it a valuable intermediate in synthetic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity in cross-coupling reactions, while the diketone functionality allows for further derivatization. This compound is characterized by high purity and stability, ensuring consistent performance in complex synthetic pathways. Its structural versatility makes it suitable for applications requiring precise molecular modifications.

3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione structure

400088-51-9 structure

Product Name:3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione

CAS No:400088-51-9

MF:C₁₉H₁₆Cl₂F₂O₂

MW:385.231950759888

CID:4650831

Update Time:2025-06-07

3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

- 3,3-bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione
- 3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione
- Inchi： 1S/C19H16Cl2F2O2/c1-11(24)19(12(2)25,9-13-15(20)5-3-7-17(13)22)10-14-16(21)6-4-8-18(14)23/h3-8H,9-10H2,1-2H3
- InChI Key： HFWOYYMOKWYIGO-UHFFFAOYSA-N
- SMILES： CC(=O)C(CC1=C(F)C=CC=C1Cl)(CC1=C(F)C=CC=C1Cl)C(=O)C

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 435.1±40.0 °C at 760 mmHg
Flash Point: 217.0±27.3 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione Pricemore >>

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TRC	B162295-25mg	3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione	400088-51-9		25mg	$ 230.00	2022-06-07
TRC	B162295-50mg	3,3-Bis(2-chloro-6-fluorobenzyl)-2,4-pentanedione	400088-51-9		50mg	$ 380.00	2022-06-07
A2B Chem LLC	AI76382-1mg	3,3-bis[(2-chloro-6-fluorophenyl)methyl]pentane-2,4-dione	400088-51-9	>90%	1mg	$189.00	2024-04-20
A2B Chem LLC	AI76382-5mg	3,3-bis[(2-chloro-6-fluorophenyl)methyl]pentane-2,4-dione	400088-51-9	>90%	5mg	$200.00	2024-04-20
A2B Chem LLC	AI76382-10mg	3,3-bis[(2-chloro-6-fluorophenyl)methyl]pentane-2,4-dione	400088-51-9	>90%	10mg	$220.00	2024-04-20
A2B Chem LLC	AI76382-500mg	3,3-bis[(2-chloro-6-fluorophenyl)methyl]pentane-2,4-dione	400088-51-9	>90%	500mg	$598.00	2024-04-20
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645996-1mg	3,3-Bis(2-chloro-6-fluorobenzyl)pentane-2,4-dione	400088-51-9	98%	1mg	￥464.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645996-5mg	3,3-Bis(2-chloro-6-fluorobenzyl)pentane-2,4-dione	400088-51-9	98%	5mg	￥573.00	2024-05-15
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